Cas no 109826-53-1 (5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)-)

• Product Name: 5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)-
• CAS No: 109826-53-1
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 137481
• PubChem ID: 5283043
• Update Time: 2025-08-02

5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)- Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)-
• 11-DEOXY-13,14-DIHYDRO-15-KETO-11BETA,16CHI-CYCLOPROSTAGLANDIN E2
• (Z)-7-[(2,5-Dioxo-4-butyloctahydro-1H-inden)-1-yl]-5-heptenoic acid
• BICYCLO PROSTAGLANDIN E2
• SMR000058895
• 5-Heptenoic acid,7-[(1r,3as,7as)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-,(5Z)-
• HMS3648H11
• MLS000028870
• LMFA03010034
• 109826-53-1
• DTXSID801348013
• CHEBI:89568
• (5Z,11beta)-9,15-Dioxo-11,16-cycloprost-5-en-1-oic acid
• SR-01000721855-2
• (Z)-7-[(1R,3aS,7aS)-4-butyl-2,5-dioxo-3,3a,4,6,7,7a-hexahydro-1H-inden-1-yl]hept-5-enoic acid
• HMS2235H11
• NCGC00247027-01
• bicyclo-PGE2
• CHEMBL1320705
• bicyclo-Prostaglandin E2
• Q27161767
• 9,15-dioxo-5Z-prostaenoic acid-cyclo[11S,16]
• REGID_for_CID_5283043
• SR-01000721855

• Inchi： 1S/C20H30O4/c1-2-3-8-16-17-13-19(22)15(14(17)11-12-18(16)21)9-6-4-5-7-10-20(23)24/h4,6,14-17H,2-3,5,7-13H2,1H3,(H,23,24)/b6-4-/t14-,15-,16?,17+/m1/s1
• InChI Key： CGCZPIJMGKLVTQ-PAJBVNRRSA-N
• SMILES： O=C1C[C@@H]2C(CCCC)C(CC[C@@H]2[C@H]1C/C=C\CCCC(=O)O)=O

Computed Properties

• Exact Mass: 334.21400
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44000
• LogP: 4.17830

Additional information on 5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)-

Exploring 5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)- (CAS No. 109826-53-1): Properties, Applications, and Market Insights

5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)- (CAS No. 109826-53-1) is a specialized organic compound with a unique molecular structure. This compound, often referred to in research circles for its intricate stereochemistry and functional groups, has garnered attention in pharmaceutical and fine chemical industries. Its systematic name highlights key features, including the 5Z configuration and the presence of a butyl-substituted indenyl moiety, which contribute to its distinct reactivity and potential applications.

The compound's chemical properties are influenced by its unsaturated heptenoic acid chain and the dioxo-indenyl group. Researchers have noted its stability under controlled conditions, making it suitable for synthetic modifications. Recent studies emphasize its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This aligns with current trends in drug discovery, where structurally complex intermediates are in high demand.

In the context of green chemistry, 5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)- has been explored for its potential in sustainable synthesis routes. The compound's biodegradability profile and compatibility with catalytic processes make it a candidate for eco-friendly pharmaceutical production. This resonates with the growing focus on environmentally benign chemicals in industrial applications.

From a market perspective, the demand for high-purity 5-Heptenoic acid derivatives has risen due to their utility in small-molecule drug development. Suppliers often highlight its chiral purity and batch consistency as critical quality parameters. The compound's niche applications in asymmetric synthesis and medicinal chemistry have positioned it as a valuable building block in research and commercial settings.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize CAS No. 109826-53-1. These methods ensure accurate identification of its stereoisomeric purity, a key concern for researchers working with chiral compounds. Recent advancements in analytical chemistry have improved the detection limits for trace impurities in such complex molecules.

Looking ahead, the scientific community anticipates expanded applications for 5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)- in personalized medicine and targeted therapies. Its structural features make it a promising candidate for designing next-generation pharmaceutical intermediates. As synthetic methodologies evolve, this compound may play a pivotal role in addressing challenges in drug bioavailability and selectivity.

For researchers sourcing this material, considerations include storage conditions (typically under inert atmosphere at low temperatures) and handling protocols to maintain its integrity. Reputable suppliers provide detailed technical data sheets and certificates of analysis, which are essential for compliance with Good Laboratory Practice (GLP) standards.

The intersection of computational chemistry and experimental studies has opened new avenues for understanding structure-activity relationships involving this compound. Molecular modeling approaches help predict its behavior in biological systems, accelerating its potential adoption in preclinical research pipelines.

In summary, 5-Heptenoic acid,7-[(1R,3aS,7aS)-4-butyloctahydro-2,5-dioxo-1H-inden-1-yl]-, (5Z)- represents a fascinating case study in specialty chemical development. Its combination of structural complexity and synthetic versatility continues to inspire innovations across multiple scientific disciplines, from organic synthesis to pharmacological research.